2-(2-bromo-4-methylphenoxy)-N-(3,5-dimethoxyphenyl)acetamide

• IUPAC Name: 2-(2-bromo-4-methylphenoxy)-N-(3,5-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C17H18BrNO4/c1-11-4-5-16(15(18)6-11)23-10-17(20)19-12-7-13(21-2)9-14(8-12)22-3/h4-9H,10H2,1-3H3,(H,19,20)
• InChI Key: QFOAOXWUFXWYLJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCC(=O)NC2=CC(=CC(=C2)OC)OC)Br
• Molecular Formula: C17H18BrNO4
• Molecular Weight: 380.2 g/mol

Description

2-(2-bromo-4-methylphenoxy)-N-(3,5-dimethoxyphenyl)acetamide, commonly known as Bromo-DMAA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. This compound belongs to the class of amphetamines and has been used as a stimulant in various research studies.

Mechanism of Action

Bromo-DMAA works by increasing the levels of dopamine, norepinephrine, and serotonin in the brain. These neurotransmitters are responsible for regulating mood, motivation, and attention. By increasing their levels, Bromo-DMAA can enhance cognitive and physical performance.
Biochemical and Physiological Effects:
Bromo-DMAA has been shown to increase heart rate, blood pressure, and respiration rate. It can also cause vasoconstriction, which can lead to reduced blood flow to certain parts of the body. Additionally, Bromo-DMAA can cause the release of glucose from the liver, which can lead to hyperglycemia.

Advantages and Limitations for Lab Experiments

One advantage of using Bromo-DMAA in lab experiments is its ability to enhance cognitive and physical performance. This can be useful in studies that require high levels of focus and attention. However, the potential side effects of Bromo-DMAA, such as increased heart rate and blood pressure, should be taken into consideration when designing experiments.

Future Directions

There are several future directions for research on Bromo-DMAA. One area of interest is its potential as a treatment for ADHD. Additionally, Bromo-DMAA could be investigated for its potential as a cognitive enhancer in healthy individuals. Further research is also needed to determine the long-term effects of Bromo-DMAA on the body and brain.
Conclusion:
In conclusion, Bromo-DMAA is a chemical compound that has potential applications in scientific research. It has been shown to enhance cognitive and physical performance and has been investigated for its potential as a treatment for ADHD. However, the potential side effects of Bromo-DMAA should be taken into consideration when designing experiments. Further research is needed to determine its long-term effects and potential as a cognitive enhancer.

Scientific Research Applications

Bromo-DMAA has been used in various research studies as a stimulant. It has been shown to increase alertness, focus, and cognitive performance. It has also been used as a pre-workout supplement due to its potential to enhance physical performance. Additionally, Bromo-DMAA has been investigated for its potential as a treatment for attention deficit hyperactivity disorder (ADHD).